Cas no 361480-25-3 (2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline)

2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline structure

361480-25-3 structure

Product Name:2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline

CAS No:361480-25-3

MF:C₃₀H₂₂BrClN₄

MW:553.879484653473

CID:5822436

PubChem ID:4348251

Update Time:2023-11-21

2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

- 2-(3-(4-bromophenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-6-chloro-4-phenylquinazoline
- Quinazoline, 2-[3-(4-bromophenyl)-4,5-dihydro-5-(4-methylphenyl)-1H-pyrazol-1-yl]-6-chloro-4-phenyl-
- SR-01000444280
- AKOS024600110
- 2-[5-(4-bromophenyl)-3-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-6-chloro-4-phenylquinazoline
- F0805-0118
- SR-01000444280-1
- 361480-25-3
- 2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline
- Inchi： 1S/C30H22BrClN4/c1-19-7-9-21(10-8-19)28-18-27(20-11-13-23(31)14-12-20)35-36(28)30-33-26-16-15-24(32)17-25(26)29(34-30)22-5-3-2-4-6-22/h2-17,28H,18H2,1H3
- InChI Key： IJUJFIQZUCPWPU-UHFFFAOYSA-N
- SMILES： N1=C2C(C=C(Cl)C=C2)=C(C2=CC=CC=C2)N=C1N1C(C2=CC=C(C)C=C2)CC(C2=CC=C(Br)C=C2)=N1

Computed Properties

Exact Mass: 552.07164g/mol
Monoisotopic Mass: 552.07164g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 36
Rotatable Bond Count: 4
Complexity: 756
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.3
Topological Polar Surface Area: 41.4Å²

Experimental Properties

Density: 1.42±0.1 g/cm3(Predicted)
Boiling Point: 693.7±65.0 °C(Predicted)
pka: 4.09±0.59(Predicted)

2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0805-0118-2μmol	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0805-0118-5μmol	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0805-0118-10μmol	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0805-0118-20μmol	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0805-0118-1mg	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0805-0118-2mg	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0805-0118-3mg	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0805-0118-4mg	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0805-0118-5mg	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0805-0118-10mg	2-[3-(4-bromophenyl)-5-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline	361480-25-3	90%+	10mg	$79.0	2023-05-17